

Ciraparantag bleeding reduction animal studies

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Ciraparantag

CAS No.: 1438492-26-2

Cat. No.: S523841


Get Quote

Experimental Protocols in Animal Studies

To evaluate hemostatic efficacy, researchers use standardized animal bleeding models. The most relevant models for **ciraparantag** studies are detailed below.

- **Rat Tail Transection Model:** This model involves surgically amputating a portion of the rat's tail. The primary endpoint is the volume of blood lost over a defined period following transection. In **ciraparantag** studies, anticoagulants were administered to induce a bleeding risk, and **ciraparantag** was given either prophylactically or therapeutically to assess its ability to reduce blood loss [1].
- **Rat Liver Laceration Model:** This is a more severe, surgically induced injury intended to model major internal bleeding. A controlled laceration is made to the liver, and blood loss is quantified. This model tests the reversal agent's efficacy in a high-grade hemorrhage scenario [1].

The logical flow of a typical in vivo efficacy study is illustrated below:



[Click to download full resolution via product page](#)

Mechanism of Action and Broader Context

Ciraparantag's action and role become clearer when compared with other reversal strategies.

- **Mechanism of Action:** **Ciraparantag** is a small, synthetic molecule that binds **non-covalently via charge-charge interactions** to various anticoagulants, including heparins and DOACs. This binding displaces the anticoagulant from its target (e.g., coagulation factors IIa or Xa), effectively neutralizing its effect and allowing the body's natural coagulation cascade to resume [1] [2].
- **Comparison with Other Reversal Strategies:** The development of reversal agents is a key area of research. The table below places **ciraparantag** in context with other approved and investigational agents.

Reversal Agent	Target Anticoagulant(s)	Mechanism of Action	Stage of Development
Ciraparantag	Heparins (UFH, LMWH), DOACs (FXa & FIIa inhibitors)	Small molecule that binds anticoagulants via charge interaction [1] [2]	Phase 3 trials (as of 2023) [2]
Idarucizumab	Dabigatran (FIIa inhibitor)	Humanized monoclonal antibody fragment (Fab) that specifically binds dabigatran [3] [4]	Approved for clinical use [4]
Andexanet Alfa	FXa inhibitors (rivaroxaban, apixaban, edoxaban) and indirect anticoagulants	Recombinant, modified FXa protein that acts as a decoy receptor [3] [4]	Approved for clinical use [4]
PCCs (Prothrombin Complex Concentrates)	VKAs (e.g., warfarin), sometimes used off-label for DOACs	Concentrated source of vitamin K-dependent clotting factors (II, VII, IX, X) to bypass inhibition [3] [5]	Approved for VKA reversal; use in DOAC reversal is not universal [5]

Key Takeaways for Researchers

- **Broad-Spectrum Potential:** A key differentiator for **ciraparantag** in preclinical studies is its ability to reverse multiple classes of anticoagulants (heparins, direct thrombin inhibitors, and direct factor Xa inhibitors) with a single agent [1] [2].
- **Rapid Onset of Action:** Pharmacokinetic data from animal and human studies indicate that **ciraparantag** reaches maximum concentration and effect within **minutes** after intravenous administration [1] [6].
- **Relevant Efficacy Endpoints:** Preclinical animal research emphasizes **bleeding volume** as the most clinically relevant primary endpoint for assessing the efficacy of reversal agents, rather than surrogate coagulation tests alone [3].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. (PDF) Ciraparantag , an anticoagulant reversal drug: mechanism of... [academia.edu]
2. Reversal of Direct Oral Anticoagulants: Meeting a Need & ... [esmed.org]
3. The Reversal of Direct Oral Anticoagulants in Animal Models [pmc.ncbi.nlm.nih.gov]
4. The Reversal of Bleeding Caused by New Oral ... [pmc.ncbi.nlm.nih.gov]
5. Reversal and resumption of anticoagulants in patients with... [eurjmedres.biomedcentral.com]
6. Single-dose ciraparantag safely and completely reverses ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Ciraparantag bleeding reduction animal studies]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b523841#ciraparantag-bleeding-reduction-animal-studies>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com